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Compound of Interest

Compound Name: Barium chloride monohydrate

Cat. No.: B052603 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Barium Chloride
Monohydrate (BaCl₂·H₂O)

This technical guide provides a comprehensive overview of the core physical and chemical

properties of barium chloride monohydrate (BaCl₂·H₂O). It is intended for researchers,

scientists, and professionals in drug development who require detailed information on this

compound. This document summarizes key quantitative data, outlines experimental protocols

for property determination, and visualizes relevant chemical processes.

Physical Properties
Barium chloride monohydrate is an intermediate hydrate of barium chloride, existing

between the more common dihydrate (BaCl₂·2H₂O) and the anhydrous form (BaCl₂).[1] It is a

white solid at room temperature.[2] Key physical data for the monohydrate and its related forms

are presented below for comparative analysis.

Quantitative Physical Data
The following table summarizes the key physical properties of barium chloride and its hydrates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b052603?utm_src=pdf-interest
https://www.benchchem.com/product/b052603?utm_src=pdf-body
https://www.benchchem.com/product/b052603?utm_src=pdf-body
https://www.benchchem.com/product/b052603?utm_src=pdf-body
https://www.benchchem.com/product/b052603?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_chloride
https://www.chemicalbook.com/article/property-preparation-and-application-of-barium-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Barium Chloride
Monohydrate
(BaCl₂·H₂O)

Barium Chloride
Dihydrate
(BaCl₂·2H₂O)

Anhydrous Barium
Chloride (BaCl₂)

Molecular Weight 226.25 g/mol [3] 244.26 g/mol [4][5] 208.23 g/mol [1][5]

Appearance White Solid
White crystalline

solid[4]
White powder[1]

Density
Data not readily

available
3.097 g/cm³[1][6] 3.856 g/cm³[1][6]

Melting Point
Loses water to

become anhydrous

Becomes

monohydrate >55 °C;

anhydrous >121 °C[1]

962 °C[1][7]

Boiling Point Decomposes Decomposes 1560 °C[1][7]

Crystal Structure Orthorhombic[3] Monoclinic[5][7]
Orthorhombic

(Cotunnite type)[1]

Solubility
Barium chloride is known for its solubility in water, a property that is dependent on temperature.

It is also soluble in methanol but insoluble in ethanol and ethyl acetate.[7][8]

Solvent Solubility Temperature (°C)

Water 31.2 g / 100 mL 0

Water 35.8 g / 100 mL 20

Water 59.4 g / 100 mL 100

Methanol Soluble -

Ethanol Insoluble -

Acetone Insoluble -

Ethyl Acetate Insoluble -
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Note: Solubility data is for the anhydrous form, but is indicative of the behavior of the hydrates

in solution.[5][6]

Crystal Structure
Barium chloride monohydrate crystallizes in an orthorhombic system.[3] The specific details

of its crystal lattice are provided in the table below. For comparison, the crystal structures of the

anhydrous and dihydrate forms are also included.

Compound Crystal System Space Group
Lattice Constants
(Å)

BaCl₂·H₂O Orthorhombic P m c n
a = 4.51, b = 9.02, c =

11.28

BaCl₂·2H₂O Monoclinic - -

BaCl₂ Orthorhombic Pnma
a = 7.87, b = 4.73, c =

9.42

Data for BaCl₂·H₂O from Vainshtein & Pinsker (1949) as cited by PubChem.[3] Data for BaCl₂

from the Materials Project.[9]

Chemical Properties and Reactions
Barium chloride monohydrate, like other forms of barium chloride, is a typical ionic salt. In

aqueous solution, it behaves as a 1:2 electrolyte, dissociating into barium (Ba²⁺) and chloride

(Cl⁻) ions.[1] The resulting solution is neutral, with a pH of approximately 7.[5]

Thermal Dehydration
Barium chloride dihydrate (BaCl₂·2H₂O) loses its water of crystallization in a stepwise manner

upon heating. It first converts to the monohydrate form at temperatures above 55 °C, and

subsequently becomes anhydrous above 121 °C.[1] This process is fundamental to many

analytical and synthetic procedures involving barium chloride.

The overall thermal dehydration reaction is: BaCl₂·2H₂O(s) → BaCl₂(s) + 2H₂O(g)[10]
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Thermal Dehydration Pathway of Barium Chloride Dihydrate.

Precipitation Reactions
A key reaction of barium chloride in solution is the precipitation of insoluble barium salts. The

most prominent example is the reaction with sulfate ions (SO₄²⁻) to form a dense white

precipitate of barium sulfate (BaSO₄), which is insoluble in both water and acidic solutions.[1]

BaCl₂(aq) + Na₂SO₄(aq) → BaSO₄(s) + 2NaCl(aq)

This reaction is widely used for the qualitative and quantitative determination of sulfate ions.

[11] Similar precipitation reactions occur with other anions, such as oxalate (C₂O₄²⁻).[1]

BaCl₂(aq) + Na₂C₂O₄(aq) → BaC₂O₄(s) + 2NaCl(aq)

Experimental Protocols
Gravimetric Determination of Water of Hydration
This protocol is used to determine the number of water molecules in a hydrated salt like barium

chloride by measuring the mass lost upon heating.[12][13]
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Materials:

Porcelain crucible and cover

Bunsen burner

Ring stand and clay triangle

Analytical balance

Desiccator

Sample of hydrated barium chloride (BaCl₂·xH₂O)

Procedure:

Crucible Preparation: Thoroughly clean a porcelain crucible and its cover. Heat them strongly

with a Bunsen burner for approximately 5 minutes to remove any adsorbed moisture.[14]

Cooling and Weighing: Allow the crucible and cover to cool to room temperature inside a

desiccator to prevent reabsorption of atmospheric moisture. Once cooled, weigh the empty

crucible and cover accurately on an analytical balance.[15]

Sample Addition: Add approximately 2-4 grams of the hydrated barium chloride salt to the

crucible. Weigh the crucible, cover, and sample together accurately.[14]

Heating: Place the crucible with the sample on the clay triangle. Heat gently at first for 5-10

minutes, with the cover slightly ajar to allow water vapor to escape. Then, increase the heat

until the bottom of the crucible glows red, and maintain this temperature for at least 10-15

minutes to ensure all water of hydration is driven off.[14]

Cooling and Final Weighing: Turn off the Bunsen burner and allow the crucible to cool

completely to room temperature in a desiccator. Once cool, weigh the crucible, cover, and

the remaining anhydrous salt.[15]

Calculations:
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Mass of hydrated salt = (Mass of crucible + cover + sample) - (Mass of empty crucible +

cover)

Mass of anhydrous salt = (Mass of crucible + cover after heating) - (Mass of empty

crucible + cover)

Mass of water lost = Mass of hydrated salt - Mass of anhydrous salt

Moles of anhydrous BaCl₂ = Mass of anhydrous salt / Molar mass of BaCl₂ (208.23 g/mol )

Moles of H₂O = Mass of water lost / Molar mass of H₂O (18.015 g/mol )

Ratio (x) = Moles of H₂O / Moles of anhydrous BaCl₂
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Weigh empty crucible
(Mass A)

Add hydrate & weigh
(Mass B)

Heat to constant mass

Cool in desiccator

Weigh crucible + anhydrous salt
(Mass C)

Calculate Moles
(H₂O and BaCl₂)

Mass H₂O = B - C
Mass BaCl₂ = C - A

Determine Hydrate Formula
(BaCl₂·xH₂O)
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Experimental Workflow for Gravimetric Analysis.
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Synthesis of Barium Chloride from Barium Carbonate
This method describes the preparation of barium chloride from the reaction of barium

carbonate with hydrochloric acid.[16][17]

Materials:

Barium carbonate (BaCO₃)

Hydrochloric acid (HCl), ~10% solution

Distilled water

Glass beaker or porcelain evaporating dish

Stirring rod

Heating apparatus

Filtration setup (funnel, filter paper)

Procedure:

Slurry Preparation: In a large beaker, create a slurry by mixing each gram of barium

carbonate with approximately 5 mL of distilled water.[16]

Acid Addition: Slowly and with constant stirring, add a slight excess of 10% hydrochloric acid

to the barium carbonate slurry. Add the acid in small portions to control the effervescence

(release of CO₂ gas).[16][17] The reaction is: BaCO₃(s) + 2HCl(aq) → BaCl₂(aq) + H₂O(l) +

CO₂(g)

Neutralization and Heating: Continue adding acid until the solution is neutral to litmus paper.

Heat the resulting solution to boiling to expel any remaining dissolved CO₂.[17]

Purification (Optional): If impurities like iron are present, they can be precipitated by adding a

small amount of barium peroxide and boiling for a few minutes.[17]

Filtration: Filter the hot solution to remove any insoluble impurities.[16]
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Crystallization: Allow the clear filtrate to cool slowly at room temperature. Barium chloride

dihydrate crystals will form.

Drying: Decant the supernatant liquid and wash the crystals with a small amount of cold

distilled water. The crystals can then be dried at room temperature.[17]

Safety and Handling
Barium chloride and all its soluble salts are highly toxic if ingested or inhaled.[1][8] Acute

exposure can affect the nervous system and lead to hypokalemia, which may cause cardiac

and muscular disorders.[18] Appropriate personal protective equipment, including gloves and

safety glasses, should be worn at all times. Work should be conducted in a well-ventilated area

to avoid dust inhalation.[18] In case of ingestion, sodium sulfate or magnesium sulfate can be

administered as an antidote, as they precipitate the toxic barium ions into the much less toxic

barium sulfate.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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